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Compound of Interest

Compound Name: Cassiaside B

Cat. No.: B15580318 Get Quote

Cassiaside B: A Technical Guide for
Researchers
An In-depth Examination of the Naphthopyrone Glycoside: Chemical Identity, Biological Activity,

and Methodologies

Abstract
Cassiaside B is a naturally occurring naphthopyrone glycoside first identified in Cassia

pudibunda. This technical guide provides a comprehensive overview of Cassiaside B,

including its chemical identifiers, physicochemical properties, and known biological activities.

Notably, Cassiaside B has demonstrated antimicrobial properties. This document also outlines

detailed experimental protocols for the isolation and characterization of similar compounds, and

discusses potential mechanisms of action and signaling pathways based on related molecules.

This guide is intended for researchers, scientists, and professionals in drug development

interested in the therapeutic potential of Cassiaside B.

Chemical Identity and Properties
Cassiaside B is classified as a naphthopyrone, a class of organic compounds characterized by

a naphthalene ring system fused to a pyrone ring. Its glycosidic nature indicates the attachment

of one or more sugar moieties to the core structure.
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Chemical Identifiers
A comprehensive list of chemical identifiers for Cassiaside B is provided in Table 1, facilitating

its unambiguous identification in chemical databases and scientific literature.
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Identifier Value Source

CAS Number 119170-51-3

--INVALID-LINK--

{:target="_blank"}[1], --

INVALID-LINK--

{:target="_blank"}[2], --

INVALID-LINK--

{:target="_blank"}[3], --

INVALID-LINK--

{:target="_blank"}[4]

PubChem CID 14189965
--INVALID-LINK--

{:target="_blank"}[5][6]

Molecular Formula C₂₆H₃₀O₁₄
--INVALID-LINK--

{:target="_blank"}[5][6]

IUPAC Name

6-[6-[[3,4-dihydroxy-4-

(hydroxymethyl)oxolan-2-

yl]oxymethyl]-3,4,5-

trihydroxyoxan-2-yl]oxy-5-

hydroxy-8-methoxy-2-

methylbenzo[g]chromen-4-one

--INVALID-LINK--

{:target="_blank"}[5]

InChI

InChI=1S/C26H30O14/c1-10-

3-13(28)18-14(38-10)5-11-4-

12(35-2)6-

15(17(11)20(18)30)39-24-

22(32)21(31)19(29)16(40-

24)7-36-25-23(33)26(34,8-

27)9-37-25/h3-6,16,19,21-

25,27,29-34H,7-9H2,1-2H3

--INVALID-LINK--

{:target="_blank"}[5]

InChIKey
NIVCJAYDAMQSJO-

UHFFFAOYSA-N

--INVALID-LINK--

{:target="_blank"}[5]
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Canonical SMILES

CC1=CC(=O)C2=C(O1)C=C3

C(=C2O)C(=CC(=C3)OC)O[C

@H]4--INVALID-LINK--

CO[C@H]5--INVALID-LINK--

(CO)O)O)O)O)O">C@@HO

--INVALID-LINK--

{:target="_blank"}[5]

Physicochemical Properties
The key physicochemical properties of Cassiaside B are summarized in Table 2.

Property Value Source

Molecular Weight 566.5 g/mol
--INVALID-LINK--

{:target="_blank"}[5][6]

XLogP3-AA -1.9
--INVALID-LINK--

{:target="_blank"}[5]

Hydrogen Bond Donor Count 9
--INVALID-LINK--

{:target="_blank"}[5]

Hydrogen Bond Acceptor

Count
14

--INVALID-LINK--

{:target="_blank"}[5]

Rotatable Bond Count 8
--INVALID-LINK--

{:target="_blank"}[5]

Exact Mass 566.163556 g/mol
--INVALID-LINK--

{:target="_blank"}[5]

Monoisotopic Mass 566.163556 g/mol
--INVALID-LINK--

{:target="_blank"}[5]

Topological Polar Surface Area 224 Å²
--INVALID-LINK--

{:target="_blank"}[5]

Heavy Atom Count 40
--INVALID-LINK--

{:target="_blank"}[5]

Biological Activity and Potential Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29804278/
https://www.benchchem.com/product/b15580318?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29804278/
https://pubmed.ncbi.nlm.nih.gov/16903080/
https://pubmed.ncbi.nlm.nih.gov/29804278/
https://pubmed.ncbi.nlm.nih.gov/29804278/
https://pubmed.ncbi.nlm.nih.gov/29804278/
https://pubmed.ncbi.nlm.nih.gov/29804278/
https://pubmed.ncbi.nlm.nih.gov/29804278/
https://pubmed.ncbi.nlm.nih.gov/29804278/
https://pubmed.ncbi.nlm.nih.gov/29804278/
https://pubmed.ncbi.nlm.nih.gov/29804278/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antimicrobial Activity
Cassiaside B has been reported to possess potent antimicrobial activity.[2] Specifically, it has

demonstrated inhibitory effects against Acinetobacter sp. with a Minimum Inhibitory

Concentration (MIC) of 10 μg/mL. The initial discovery of Cassiaside B from the methanolic

extract of Cassia pudibunda roots also highlighted the antimicrobial properties of some of the

isolated compounds.[1]

Potential Mechanisms of Action and Signaling Pathways
While the specific signaling pathways modulated by Cassiaside B have not been elucidated,

studies on structurally related naphthopyrone glycosides from Cassia species provide insights

into potential mechanisms of action.

Other naphthopyrone glycosides have been shown to exert hepatoprotective effects by

activating the Nrf2-mediated heme oxygenase-1 (HO-1) signaling pathway and modulating the

JNK/ERK/MAPK signaling cascade. Furthermore, some naphthopyrones exhibit antibacterial

activity through the inhibition of bacterial enoyl-acyl carrier protein reductase (FabI), a key

enzyme in fatty acid synthesis. It is plausible that Cassiaside B may share similar mechanisms

of action due to its structural similarity to these compounds.

Additionally, various glycosides isolated from Cassia species have demonstrated inhibitory

activity against α-glucosidase and protein tyrosine phosphatase 1B (PTP1B), suggesting

potential applications in the management of diabetes.

Further research is required to determine the precise molecular targets and signaling pathways

affected by Cassiaside B.
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Caption: Potential mechanisms of action for Cassiaside B based on related compounds.

Experimental Protocols
Detailed experimental protocols for the original isolation and antimicrobial testing of

Cassiaside B are not readily available in the public domain. However, based on the

methodologies reported for the isolation and evaluation of similar naphthopyrone glycosides

from Cassia species, the following generalized protocols can be adapted.

General Protocol for Isolation and Purification of
Naphthopyrone Glycosides from Cassia Species

Extraction: The dried and powdered plant material (e.g., roots, seeds) is extracted with

methanol at room temperature. The solvent is then evaporated under reduced pressure to

yield a crude methanolic extract.

Fractionation: The crude extract is suspended in water and sequentially partitioned with

solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

Column Chromatography: The n-butanol fraction, which is typically rich in glycosides, is

subjected to column chromatography on a silica gel or Sephadex LH-20 column.
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Elution: The column is eluted with a gradient of chloroform and methanol, or other suitable

solvent systems.

Further Purification: Fractions containing the compounds of interest are further purified by

repeated column chromatography and preparative High-Performance Liquid

Chromatography (HPLC) to yield the pure naphthopyrone glycosides.

Structure Elucidation: The chemical structure of the isolated compounds is determined using

spectroscopic techniques, including ¹H-NMR, ¹³C-NMR, and mass spectrometry.

Plant Material

Methanolic Extract

Methanol Extraction

Solvent Partitioning

n-Butanol Fraction

Column Chromatography

Preparative HPLC

Pure Cassiaside B
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Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Cassiaside B.

General Protocol for Antimicrobial Susceptibility Testing
(Broth Microdilution Method)

Preparation of Inoculum: A suspension of the test microorganism is prepared in a suitable

broth, and its turbidity is adjusted to match a 0.5 McFarland standard.

Preparation of Microtiter Plates: The test compound (Cassiaside B) is serially diluted in a

96-well microtiter plate containing broth.

Inoculation: Each well is inoculated with the standardized microbial suspension.

Incubation: The plates are incubated under appropriate conditions (temperature and time) for

the specific microorganism.

Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the

lowest concentration of the compound that completely inhibits the visible growth of the

microorganism.

Conclusion
Cassiaside B is a naphthopyrone glycoside with established chemical identifiers and

demonstrated antimicrobial activity. While specific data on its biological mechanisms are

limited, research on related compounds suggests potential roles in modulating key signaling

pathways relevant to antimicrobial and hepatoprotective effects. The generalized protocols

provided in this guide offer a framework for the isolation and further investigation of Cassiaside
B. Future studies are warranted to fully elucidate its therapeutic potential and mechanism of

action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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